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Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The migration of additives from polymeric materials is a critical consideration in the safety and

efficacy of products, particularly in the pharmaceutical and food contact industries. Dimethyl
tetradecanedioate, a long-chain aliphatic diester, may be utilized in various polymer

formulations. Understanding its potential to migrate is paramount for regulatory compliance and

ensuring product safety. While specific quantitative data for the migration of dimethyl
tetradecanedioate is not extensively available in public literature, this guide provides a

comprehensive framework for researchers to conduct comparative analyses of its migration

from different polymers. The methodologies and data presentation formats are based on

established principles of migration testing for polymer additives.

Factors Influencing Migration
The migration of a substance like dimethyl tetradecanedioate from a polymer is a complex

process governed by several factors.[1][2] Key variables that must be considered in any

comparative study include:

Polymer Type: The chemical nature, crystallinity, and morphology of the polymer matrix

significantly impact the diffusion coefficient of the migrant.

Food Simulant/Contact Medium: The nature of the contacting medium (e.g., aqueous, fatty,

acidic) influences the solubility and partitioning of the migrant.[3][4][5]
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Temperature: Higher temperatures generally increase the rate of diffusion and, consequently,

migration.[1]

Contact Time: The duration of contact between the polymer and the surrounding medium

directly affects the total amount of migrant transferred.[1]

Initial Concentration of the Migrant: The amount of dimethyl tetradecanedioate initially

present in the polymer will be a driving force for migration.

Comparative Data on Diester Migration (Illustrative)
To illustrate how data on dimethyl tetradecanedioate migration would be presented, the

following tables provide examples based on studies of other diester plasticizers. These tables

are for demonstrative purposes and should be populated with experimental data specific to

dimethyl tetradecanedioate.

Table 1: Overall Migration of Dimethyl Tetradecanedioate from Different Polymers into Food

Simulants
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Polymer Type Food Simulant
Test Conditions
(Time, Temp.)

Overall Migration
(mg/dm²)

Polyvinyl Chloride

(PVC)
10% Ethanol 10 days, 40°C

[Insert Experimental

Data]

Polyvinyl Chloride

(PVC)
50% Ethanol 10 days, 40°C

[Insert Experimental

Data]

Polyvinyl Chloride

(PVC)
3% Acetic Acid 10 days, 40°C

[Insert Experimental

Data]

Polyvinyl Chloride

(PVC)
Olive Oil 10 days, 40°C

[Insert Experimental

Data]

Low-Density

Polyethylene (LDPE)
10% Ethanol 10 days, 40°C

[Insert Experimental

Data]

Low-Density

Polyethylene (LDPE)
50% Ethanol 10 days, 40°C

[Insert Experimental

Data]

Low-Density

Polyethylene (LDPE)
3% Acetic Acid 10 days, 40°C

[Insert Experimental

Data]

Low-Density

Polyethylene (LDPE)
Olive Oil 10 days, 40°C

[Insert Experimental

Data]

Polypropylene (PP) 10% Ethanol 10 days, 40°C
[Insert Experimental

Data]

Polypropylene (PP) 50% Ethanol 10 days, 40°C
[Insert Experimental

Data]

Polypropylene (PP) 3% Acetic Acid 10 days, 40°C
[Insert Experimental

Data]

Polypropylene (PP) Olive Oil 10 days, 40°C
[Insert Experimental

Data]

Table 2: Specific Migration of Dimethyl Tetradecanedioate from a Selected Polymer into

Various Food Simulants over Time
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Food Simulant Time (days) Specific Migration (mg/kg)

10% Ethanol 1 [Insert Experimental Data]

3 [Insert Experimental Data]

7 [Insert Experimental Data]

10 [Insert Experimental Data]

50% Ethanol 1 [Insert Experimental Data]

3 [Insert Experimental Data]

7 [Insert Experimental Data]

10 [Insert Experimental Data]

Olive Oil 1 [Insert Experimental Data]

3 [Insert Experimental Data]

7 [Insert Experimental Data]

10 [Insert Experimental Data]

Experimental Protocols
Detailed and standardized experimental protocols are crucial for obtaining reliable and

comparable migration data.

Protocol 1: Overall Migration Testing
Objective: To determine the total amount of all non-volatile substances that migrate from the

polymer into a food simulant.

Materials:

Polymer samples containing dimethyl tetradecanedioate

Food simulants (e.g., 10% ethanol, 50% ethanol, 3% acetic acid, olive oil)[4][5]

Glass migration cells

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.alsglobal.com/en/food-safety-and-quality-testing/packaging-and-migration-testing
https://www.analytice.com/en/migration-testing-on-food-contact-materials/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubator

Analytical balance

Evaporating dish

Procedure:

Cut polymer samples into specified dimensions (e.g., 1 dm²).

Clean the samples with a lint-free cloth and weigh them.

Place the samples in the migration cells.

Fill the cells with the pre-conditioned food simulant at a defined ratio of surface area to

volume.

Seal the cells and place them in an incubator at the specified temperature and for the

designated time.

After the exposure time, remove the samples from the cells.

Transfer the food simulant to a pre-weighed evaporating dish.

Evaporate the simulant to dryness.

Weigh the evaporating dish with the residue.

The overall migration is calculated as the difference in weight of the dish before and after

evaporation, expressed in mg/dm² of the polymer surface area.

Protocol 2: Specific Migration Testing
Objective: To quantify the amount of dimethyl tetradecanedioate that migrates from the

polymer into a food simulant.

Materials:

Polymer samples containing a known concentration of dimethyl tetradecanedioate
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Food simulants

Glass migration cells

Incubator

Gas Chromatograph with Mass Spectrometer (GC-MS) or High-Performance Liquid

Chromatograph (HPLC)

Volumetric flasks and pipettes

Solvents for extraction (e.g., hexane, acetonitrile)

Dimethyl tetradecanedioate analytical standard

Procedure:

Follow steps 1-6 from the Overall Migration Testing protocol.

After the exposure period, take a known aliquot of the food simulant.

If necessary, perform a liquid-liquid extraction to transfer the dimethyl tetradecanedioate
from the food simulant into an organic solvent.

Concentrate the extract to a known volume.

Analyze the extract using a calibrated GC-MS or HPLC method to determine the

concentration of dimethyl tetradecanedioate.

Prepare a calibration curve using the dimethyl tetradecanedioate analytical standard.

Calculate the specific migration as the amount of dimethyl tetradecanedioate per kilogram

of food simulant (mg/kg).

Visualizing Migration Analysis Workflows
Diagrams can effectively illustrate the complex processes involved in migration analysis.
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Sample Preparation

Migration Exposure Analytical Quantification Data Interpretation

Polymer Sample
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Caption: Workflow for Migration Testing and Analysis.
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Caption: Key Factors Influencing Additive Migration.

Conclusion
A thorough analysis of dimethyl tetradecanedioate migration from polymers is essential for

risk assessment and regulatory approval, particularly for materials intended for drug

development and food contact applications. While specific migration data for this compound is

not readily available, the established methodologies for overall and specific migration testing
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provide a robust framework for its investigation. By systematically evaluating the influence of

polymer type, contact medium, temperature, and time, researchers can generate the necessary

data to compare different material formulations and ensure the safety of their products. The use

of standardized protocols and clear data presentation, as outlined in this guide, is fundamental

to producing reliable and actionable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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